4,7-Dimethyl-5-[2-(morpholin-4-yl)ethoxy]-1H-indole-2,3-dione

• CAS No.: 828911-28-0
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol
• IUPAC Name: 4,7-dimethyl-5-(2-morpholin-4-ylethoxy)-1H-indole-2,3-dione
• InChI: InChI=1S/C16H20N2O4/c1-10-9-12(22-8-5-18-3-6-21-7-4-18)11(2)13-14(10)17-16(20)15(13)19/h9H,3-8H2,1-2H3,(H,17,19,20)
• InChI Key: XSDVGPQCGPIWGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1NC(=O)C2=O)C)OCCN3CCOCC3

Description

4,7-Dimethyl-5-[2-(morpholin-4-yl)ethoxy]-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To concentrated H2SO4 (3.5 mL) at 60° C. was added N-[2,5-dimethyl-4-(2-morpholin-4-yl-ethoxy)-phenyl]-2-hydroxyimino-acetamide (1.4 g, 4.36 mmol) in portions with stirring. After the addition was finished, the mixture was heated to 75° C. and kept at this temperature for 15 min. A dark-purple solution was formed and poured upon cracked ice. Then solid NaHCO3 is added and pH was adjusted to 8.0. The mixture was extracted with CH2Cl2, dried (Na2SO4), and crystallized from CH2Cl2-hexane to give 4,7-Dimethyl-5-(2-morpholin-4-yl-ethoxy)-1H-indole-2,3-dione as brown solid 1.15 g, 87%).